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Compound of Interest

Compound Name: Egfr-IN-94

Cat. No.: B12379653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of Egfr-IN-94, a potent

epidermal growth factor receptor (EGFR) inhibitor, for use in a variety of experimental assays.

The following information is based on available data for Egfr-IN-94 and structurally related

kinase inhibitors.

Physicochemical Properties and Solubility Overview
Egfr-IN-94 is an EGFR inhibitor with a reported IC50 value of 0.086 μM.[1] Its chemical formula

is C19H17ClN8OS.[1] While specific quantitative solubility data for Egfr-IN-94 in various

solvents is not readily available, information from suppliers suggests that Dimethyl Sulfoxide

(DMSO) is a suitable solvent for preparing stock solutions. For in vivo studies, a co-solvent

mixture is often recommended to maintain solubility in aqueous environments.

Table 1: Solubility and Storage of Egfr-IN-94
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Parameter Value/Recommendation Source

Chemical Formula C19H17ClN8OS [1]

IC50 (EGFR) 0.086 μM [1]

Primary Solvent for Stock

Solution
Dimethyl Sulfoxide (DMSO) Implied by supplier data

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution (in

DMSO)
-80°C for up to 1 year [1]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of Egfr-IN-94 in

DMSO, which can be used for subsequent dilutions into aqueous buffers for various assays.

Materials:

Egfr-IN-94 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene or glass vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of Egfr-IN-94 powder to come to room temperature before opening

to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of Egfr-IN-94 powder in a sterile

microcentrifuge tube or a suitable vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the desired stock concentration (e.g., 10 mM or 20 mM).

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonication in a water bath for 5-10 minutes may be

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year).

Table 2: Example Calculations for 10 mM Stock Solution

Molecular Weight ( g/mol ) Mass of Egfr-IN-94 (mg)
Volume of DMSO (µL) for
10 mM Stock

440.98 (approx.) 1 226.8

440.98 (approx.) 5 1134

Preparation of Working Solutions for Cell-Based Assays
For cell-based assays, the DMSO concentration in the final culture medium should be kept to a

minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

Egfr-IN-94 stock solution (in DMSO)

Pre-warmed cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes

Procedure:
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Thaw Stock Solution: Thaw an aliquot of the Egfr-IN-94 DMSO stock solution at room

temperature.

Serial Dilutions (Intermediate): Perform serial dilutions of the stock solution in cell culture

medium to create intermediate concentrations. This helps to minimize the volume of DMSO

added to the final cell culture.

Final Dilution: Add a small volume of the appropriate intermediate dilution to the cell culture

wells to achieve the desired final concentration of Egfr-IN-94. Ensure the final DMSO

concentration is non-toxic to the cells.

Preparation of Working Solutions for In Vitro
Biochemical Assays
For in vitro biochemical assays, such as kinase activity assays, the final concentration of

DMSO should also be controlled to avoid interference with enzyme activity.

Materials:

Egfr-IN-94 stock solution (in DMSO)

Assay buffer (specific to the biochemical assay)

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Egfr-IN-94 DMSO stock solution at room

temperature.

Dilution in Assay Buffer: Directly dilute the stock solution into the assay buffer to the final

desired concentration. It is crucial to add the DMSO stock solution to the buffer while

vortexing to ensure rapid mixing and prevent precipitation of the compound.

Final DMSO Concentration: Ensure the final DMSO concentration in the assay is consistent

across all conditions and within a range that does not affect the enzyme's activity (typically ≤

1%).
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Caption: Simplified EGFR signaling pathway and the inhibitory action of Egfr-IN-94.
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Caption: General experimental workflow for preparing Egfr-IN-94 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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